Cas no 518032-92-3 (propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-4-(propan-2-yl)benzenesulfonamidophenyl}-3-oxobutanoate)

• Product Name: propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-4-(propan-2-yl)benzenesulfonamidophenyl}-3-oxobutanoate
• CAS No: 518032-92-3
• MF: C₂₂H₂₄F₃NO₆S
• MW: 487.489275932312
• CID: 6536982
• PubChem ID: 5066190
• Update Time: 2025-07-21

propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-4-(propan-2-yl)benzenesulfonamidophenyl}-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-4-(propan-2-yl)benzenesulfonamidophenyl}-3-oxobutanoate
• AKOS001673377
• propan-2-yl 4,4,4-trifluoro-2-[2-hydroxy-5-[(4-propan-2-ylphenyl)sulfonylamino]phenyl]-3-oxobutanoate
• F1113-0770
• isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-{[(4-isopropylphenyl)sulfonyl]amino}phenyl)-3-oxobutanoate
• propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-[4-(propan-2-yl)benzenesulfonamido]phenyl}-3-oxobutanoate
• 518032-92-3
• isopropyl 4,4,4-trifluoro-2-(2-hydroxy-5-(4-isopropylphenylsulfonamido)phenyl)-3-oxobutanoate

• Inchi： 1S/C22H24F3NO6S/c1-12(2)14-5-8-16(9-6-14)33(30,31)26-15-7-10-18(27)17(11-15)19(20(28)22(23,24)25)21(29)32-13(3)4/h5-13,19,26-27H,1-4H3
• InChI Key： FURXBCWIUCJTPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)C)(NC1=CC=C(C(=C1)C(C(C(F)(F)F)=O)C(=O)OC(C)C)O)(=O)=O

Computed Properties

• Exact Mass: 487.12764315g/mol
• Monoisotopic Mass: 487.12764315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 118Ų

Additional information on propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-4-(propan-2-yl)benzenesulfonamidophenyl}-3-oxobutanoate

Propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-[4-(propan-2-yl)benzenesulfonamido]phenyl}-3-oxobutanoate: A Comprehensive Overview

The compound Propan-2-yl 4,4,4-trifluoro-2-{2-hydroxy-5-[4-(propan-2-yl)benzenesulfonamido]phenyl}-3-oxobutanoate (CAS NO 518032-92-3) is a highly specialized organic compound that has garnered significant attention in the field of biomedical research. This molecule belongs to a class of compounds that are often used as intermediates or precursors in the synthesis of various bioactive molecules, including those with potential therapeutic applications.

One of the key features of this compound is its complex structure, which includes functional groups such as the trifluoro group, the sulfonamide group, and the propan-2-yl substituent. These structural elements not only contribute to the molecule's uniqueness but also play a critical role in determining its biological activity and reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound as a building block for the development of new drugs targeting specific disease pathways. For instance, researchers have explored its use in the synthesis of compounds that inhibit matrix metalloproteinases (MMPs), which are enzymes involved in various pathological processes, including cancer progression and inflammation.

The presence of the trifluoro group in the molecule is particularly noteworthy. Fluorinated compounds are known for their unique electronic properties and ability to modulate biological systems in ways that are not possible with non-fluorinated analogs. This makes them valuable in drug discovery, where fine-tuning molecular interactions is often critical to achieving desired therapeutic effects.

Another important aspect of this compound is its sulfonamide group, which is a well-known functional motif in medicinal chemistry. Sulfonamides are highly versatile and can participate in a wide range of biological interactions, including enzyme inhibition and receptor modulation. This makes them valuable in the development of drugs targeting diverse disease states, such as hypertension, diabetes, and cancer.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological systems. For example, molecular modeling studies have revealed that the trifluoro group plays a key role in modulating the molecule's binding affinity to target proteins. This insight has been instrumental in guiding the design of more potent and selective derivatives.

Moreover, the propan-2-yl substituent in this compound contributes to its lipophilic properties, which are often desirable in drug candidates as they can enhance both bioavailability and cellular uptake. This makes the compound a valuable starting material for the development of drugs with improved pharmacokinetic profiles.

Given these attributes, it is not surprising that this compound has become a subject of interest in various academic research and industrial applications. Its unique combination of structural features and functional versatility positions it as a promising candidate for further exploration in the field of biomedical science.